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Compound of Interest

Compound Name: 1-(4-Bromophenethyl)piperazine

Cat. No.: B1603645 Get Quote

A Note on the Subject Compound: This guide addresses the safety and handling of brominated

phenyl-piperazine derivatives, with a specific focus on 1-[1-(4-Bromophenyl)ethyl]piperazine. It

is important to note that comprehensive safety data for the constitutional isomer, 1-(4-
Bromophenethyl)piperazine, is not readily available in public databases. As a senior

application scientist, the principle of due diligence dictates that in the absence of specific data,

a cautious approach must be adopted, leveraging information from closely related structural

analogs. The data presented herein for 1-[1-(4-Bromophenyl)ethyl]piperazine should be

considered a valuable proxy, necessitating a conservative risk assessment for any work with 1-
(4-Bromophenethyl)piperazine.

Introduction and Compound Profile
1-[1-(4-Bromophenyl)ethyl]piperazine is a synthetic organic compound that belongs to the

piperazine class of molecules. These compounds are of significant interest in medicinal

chemistry and drug development due to the prevalence of the piperazine ring in a wide array of

pharmacologically active agents. The presence of a brominated phenyl group suggests its

utility as an intermediate in cross-coupling reactions for the synthesis of more complex

molecules. Given its potential biological activity and reactive nature as a research chemical, a

thorough understanding of its hazard profile and handling requirements is paramount for

ensuring laboratory safety.
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This guide provides a detailed overview of the known hazards, safe handling protocols, and

emergency procedures for 1-[1-(4-Bromophenyl)ethyl]piperazine, designed for researchers and

professionals in drug development.

Hazard Identification and Risk Assessment
Based on the available safety data sheets, 1-[1-(4-Bromophenyl)ethyl]piperazine is classified

as a hazardous substance. The primary routes of exposure are inhalation, skin contact, and

eye contact, with the potential for irritation to the respiratory system.

GHS Classification
The Globally Harmonized System (GHS) classification for 1-[1-(4-Bromophenyl)ethyl]piperazine

indicates the following hazards:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Data sourced from AK Scientific, Inc. Safety Data Sheet.[1]

Pictogram and Signal Word
Pictogram:

alt text

Signal Word:Warning

Safe Handling and Storage Protocols
The causality behind the following handling and storage protocols is to minimize the risk of

exposure through inhalation, dermal contact, and accidental ingestion. These protocols form a
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self-validating system to ensure user safety.

Engineering Controls
Ventilation: All handling of 1-[1-(4-Bromophenyl)ethyl]piperazine should be conducted in a

well-ventilated area. For procedures that may generate dust or aerosols, a certified chemical

fume hood is mandatory.[1][2]

Eyewash and Safety Shower: Facilities must be equipped with a readily accessible and

functional eyewash station and safety shower.[1]

Personal Protective Equipment (PPE)
The following PPE is required when handling this compound:

Eye Protection: Chemical safety goggles or a face shield are necessary to prevent eye

contact.[1][2]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent

skin exposure. Gloves should be inspected for integrity before each use and disposed of

properly after handling the compound.[1][2]

Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin

exposure.[1][2]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

should be used.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

work area (preferably a fume hood) is clean and uncluttered. Confirm the location and

functionality of the nearest eyewash station and safety shower.

Weighing and Transfer: If weighing the solid compound, do so in a fume hood or a ventilated

balance enclosure to minimize the release of dust. Use appropriate tools (spatulas, etc.) to

transfer the material, avoiding actions that could generate dust.
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In Solution: When working with the compound in solution, handle it within the fume hood.

Avoid splashes and ensure containers are appropriately labeled.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1] Decontaminate all work surfaces and equipment. Remove and properly dispose of

contaminated PPE.

Storage: Store the compound in a tightly-closed container in a cool, dry, and well-ventilated

area, away from incompatible substances and sources of ignition.[1]

Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of 1-[1-(4-Bromophenyl)ethyl]piperazine.
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Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical to minimizing harm.

First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][2]

Skin Contact: In case of skin contact, immediately flush the skin with plenty of running water

for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate

medical attention.[1][2]

Eye Contact: If the compound enters the eyes, immediately flush with running water for at

least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][2]

Ingestion: If swallowed, do NOT induce vomiting. Rinse the mouth with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Spill and Leak Response
Small Spills: For small spills, prevent further leakage if it is safe to do so. Vacuum, sweep up,

or absorb the material with an inert substance (e.g., vermiculite, sand, or earth) and place it

into a suitable, labeled disposal container.[1]

Large Spills: For large spills, evacuate the area and prevent entry. Notify safety personnel.

Environmental Precautions: Do not let the product enter drains, waterways, or soil.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry powder, carbon dioxide, or chemical foam.[2]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus and full

protective gear.[2]

Hazardous Combustion Products: Under fire conditions, hazardous decomposition products

may be formed, including carbon oxides.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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